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This technical guide provides an in-depth analysis of two distinct antimicrobial agents identified

as "Antibacterial Agent 166." This document serves as a core resource for researchers,

scientists, and drug development professionals, offering a comprehensive overview of a

protein-based bacteriocin and a small-molecule inhibitor. This guide delineates their chemical

structures, physicochemical properties, mechanisms of action, and relevant experimental

protocols.

The designation "Antibacterial Agent 166" has been attributed to two separate compounds in

scientific literature and commercial listings:

Bacteriocin PA166: A 49.38 kDa proteinaceous bacteriocin produced by Pseudomonas sp.

strain 166, demonstrating broad-spectrum antibacterial activity.

Antibacterial Agent 166 (Compound 19q): A small-molecule, Nitisinone-derivative, identified

as a selective inhibitor of the bacterium Fusobacterium nucleatum.

This guide will address each agent separately to provide clarity and detailed technical

information.

Part 1: Bacteriocin PA166
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Bacteriocin PA166 is a promising protein-based antibacterial agent with significant potential for

clinical applications. Isolated from Pseudomonas sp. strain 166, found in soil samples from the

Changbai Mountains, it exhibits potent activity against a range of pathogenic bacteria.[1]

Physicochemical Properties
Bacteriocin PA166 is characterized by its stability under various conditions, a critical attribute

for its potential as a therapeutic drug.

Property Value Reference

Molecular Mass 49.38 kDa [1]

pH Stability Stable in a pH range of 2-10 [1]

Thermal Stability
Stable at 40, 60, 80, and

100°C
[1]

Effect of Metal Ions

Antimicrobial activity is slightly

inhibited by Ca²⁺, K⁺, and

Mg²⁺

[1]

Antibacterial Spectrum and Efficacy
Bacteriocin PA166 has demonstrated a significant inhibitory effect against several clinically

relevant bacteria.
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Target Organism

Minimum Inhibitory
Concentration (MIC) /
Minimum Bactericidal
Concentration (MBC)

Reference

Pasteurella multocida MBC: 2 to 8 µg/ml [1]

Mannheimia haemolytica Active [1]

Enterococcus faecium Active [1]

Methicillin-resistant

Staphylococcus aureus

(MRSA)

Active [1]

Salmonella gallinarum Active [1]

Mechanism of Action
The primary antibacterial mechanism of Bacteriocin PA166 involves the disruption of the

bacterial cell membrane.[1] Fluorescence spectroscopy studies have indicated that the

bacteriocin compromises the integrity of the cell membrane, leading to cell death.[1]
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Mechanism of Action of Bacteriocin PA166.

Experimental Protocols
The purification of Bacteriocin PA166 is a multi-step process designed to isolate the protein

from the culture supernatant of Pseudomonas sp. strain 166.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling "Antibacterial Agent 166": A Technical Guide
to Two Distinct Antimicrobial Entities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580499#antibacterial-agent-166-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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